Cas no 2248330-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate
• CAS No: 2248330-28-9
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 6369586
• PubChem ID: 165725085
• Update Time: 2025-07-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248330-28-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate
• EN300-6518120

• Inchi： 1S/C19H14N2O4/c1-2-11-6-5-9-15-14(11)10-16(20-15)19(24)25-21-17(22)12-7-3-4-8-13(12)18(21)23/h3-10,20H,2H2,1H3
• InChI Key： LXRKYMLBRKDBLT-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2C(=CC=CC=2N1)CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate (CAS: 2248330-28-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate (CAS: 2248330-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and indole hybrid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate exhibits potent inhibitory effects on pro-inflammatory cytokines and enzymes such as COX-2 and TNF-α. These properties make it a potential candidate for the development of novel anti-inflammatory drugs with fewer side effects compared to existing therapies.

In the context of anticancer research, this compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. Mechanistic studies suggest that it induces apoptosis through the activation of intrinsic pathways, including mitochondrial membrane depolarization and caspase activation. Additionally, its ability to inhibit angiogenesis has been explored, highlighting its potential as a multi-targeted anticancer agent.

The synthetic chemistry community has also made strides in optimizing the production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies have revealed that the compound exhibits favorable absorption and distribution profiles, although its metabolism and excretion pathways require further investigation. Preliminary data suggest that it has a moderate half-life and good bioavailability, making it a viable candidate for oral administration. However, more extensive toxicology studies are needed to ensure its safety profile.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-1H-indole-2-carboxylate represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthetic and pharmacological research, underscore its potential in addressing unmet medical needs. Future studies should focus on clinical translation, including human trials, to fully realize its therapeutic benefits.